2-Propoxyacetonitrile

Specification

• CAS No.: 66502-25-8
• Molecular Formula: C5H9NO
• Molecular Weight: 99.133
• IUPAC Name: 2-propoxyacetonitrile
• Standard InChI: InChI=1S/C5H9NO/c1-2-4-7-5-3-6/h2,4-5H2,1H3
• Standard InChI Key: PXWNGTUJADMZEQ-UHFFFAOYSA-N
• SMILES: CCCOCC#N

Introduction

Synthesis Pathways and Industrial Production

Although no direct synthesis methods for 2-propoxyacetonitrile are described in the reviewed literature, its preparation can be inferred from related nitrile synthesis protocols. Two plausible routes are discussed below, drawing parallels to patented processes for structurally similar compounds.

Alkylation of Cyanide Salts

A method analogous to the synthesis of di-n-propylacetonitrile involves the alkylation of sodium cyanide with a propyl halide. For example, reacting sodium cyanide with 1-bromopropane in a propanol medium under reflux conditions could yield 2-propoxyacetonitrile:

$$\text{NaCN} + \text{CH}_3\text{CH}_2\text{CH}_2\text{Br} \rightarrow \text{CH}_2(\text{OCH}_2\text{CH}_2\text{CH}_3)\text{CN} + \text{NaBr}$$

This reaction requires careful temperature control (45–55°C) and catalytic agents to enhance yield.

Nucleophilic Substitution of Acetonitrile Derivatives

An alternative approach involves the nucleophilic substitution of a hydroxyl group in propylene glycol with cyanide. For instance, treating 2-propoxyethanol with cyanogen bromide in the presence of a base could facilitate nitrile formation:

$$\text{HOCH}_2\text{CH}_2\text{OCH}_2\text{CH}_2\text{CH}_3 + \text{BrCN} \rightarrow \text{CH}_2(\text{OCH}_2\text{CH}_2\text{CH}_3)\text{CN} + \text{HBr} + \text{H}_2\text{O}$$

This method mirrors decarboxylation techniques described in patent US4155929A, where heating crude di-n-propyl cyanacetic acid at 140–190°C eliminates CO₂ to form nitriles.

Physical and Chemical Properties

Physicochemical Profile

Property	Value/Description	Source
Molecular Weight	99.13 g/mol	Calculated
State at 25°C	Liquid
Solubility	Miscible with polar organic solvents	Inferred
Stability	Stable under inert conditions

The compound’s limited solubility in water and affinity for solvents like ethanol or acetone align with behaviors of medium-chain nitriles. Its stability is contingent on storage in well-ventilated, cool environments.

Reactivity and Functional Group Transformations

The nitrile group (-CN) in 2-propoxyacetonitrile is susceptible to hydrolysis, reduction, and nucleophilic addition. For example:

• Hydrolysis: Under acidic conditions, the nitrile converts to a carboxylic acid:

  $$\text{CH}_2(\text{OCH}_2\text{CH}_2\text{CH}_3)\text{CN} + 2\text{H}_2\text{O} \rightarrow \text{CH}_2(\text{OCH}_2\text{CH}_2\text{CH}_3)\text{COOH} + \text{NH}_3$$

• Reduction: Catalytic hydrogenation yields a primary amine:

  $$\text{CH}_2(\text{OCH}_2\text{CH}_2\text{CH}_3)\text{CN} + 2\text{H}_2 \rightarrow \text{CH}_2(\text{OCH}_2\text{CH}_2\text{CH}_3)\text{CH}_2\text{NH}_2$$

Applications in Research and Industry

While 2-propoxyacetonitrile itself is not cited in drug synthesis, its structural analogs like valproic acid precursors highlight nitriles’ utility in medicinal chemistry. The propoxy group may enhance lipid solubility, aiding blood-brain barrier penetration in neuroactive compounds.

Specialty Solvents

Hazard Category	GHS Code	Statement
Skin Irritation	H315	Causes skin irritation
Eye Irritation	H319	Causes serious eye irritation
Respiratory Irritation	H335	May cause respiratory irritation

Regulatory and Environmental Considerations

As a research chemical, 2-propoxyacetonitrile falls under non-industrial use regulations. Disposal must comply with local guidelines for nitrile-containing waste, typically involving incineration or hydrolysis to less toxic derivatives. Environmental persistence data is unavailable, but its moderate solubility suggests potential aquatic toxicity.